Cas no 1874021-86-9 (Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-
• CAS No: 1874021-86-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5276970
• PubChem ID: 165446864
• Update Time: 2025-10-30

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-
• 1874021-86-9
• 3-(aminomethyl)-2-cyclobutyl-3-methylpentan-2-ol
• EN300-683469

• Inchi： 1S/C11H23NO/c1-4-10(2,8-12)11(3,13)9-6-5-7-9/h9,13H,4-8,12H2,1-3H3
• InChI Key： JZPIUIZYCQCIRB-UHFFFAOYSA-N
• SMILES： C1(C(C(CN)(C)CC)(C)O)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±13.0 °C(Predicted)
• pka: 15.23±0.29(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- (CAS No. 1874021-86-9): An Overview

Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- (CAS No. 1874021-86-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CBM-AMMP for brevity, is characterized by its unique cyclobutane ring structure and the presence of an aminomethyl group. The structural complexity and functional groups of CBM-AMMP make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclobutane ring in CBM-AMMP is a key feature that contributes to its chemical stability and potential biological activity. Cyclobutane rings are known for their rigidity and resistance to chemical degradation, which can be advantageous in drug design. The aminomethyl group attached to the cyclobutane ring adds further functional versatility, allowing for the formation of hydrogen bonds and interactions with biological targets. These properties make CBM-AMMP an attractive molecule for researchers exploring new drug leads.

Recent studies have focused on the potential of CBM-AMMP as a scaffold for the development of drugs targeting various diseases. One notable area of research is its application in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The unique structure of CBM-AMMP allows it to interact with specific protein targets involved in these conditions, potentially modulating their activity and mitigating disease progression.

In addition to its potential in neurodegenerative diseases, CBM-AMMP has shown promise in cancer research. Studies have demonstrated that derivatives of CBM-AMMP can inhibit the activity of certain kinases, which are enzymes often overexpressed in cancer cells. By targeting these kinases, CBM-AMMP derivatives may help to slow tumor growth and improve patient outcomes. This makes CBM-AMMP a valuable starting point for the development of targeted cancer therapies.

The synthesis of Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- involves several steps, each carefully optimized to ensure high yield and purity. The process typically begins with the formation of the cyclobutane ring through a cycloaddition reaction, followed by the introduction of the aminomethyl group via amination or reductive amination. Advanced synthetic techniques, such as transition metal-catalyzed reactions and chiral catalysis, are often employed to achieve stereoselective synthesis and enhance the overall efficiency of the process.

Pharmacokinetic studies have revealed that CBM-AMMP exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross biological membranes efficiently, while its stability ensures that it remains active in physiological environments. These characteristics are crucial for ensuring that the compound reaches its intended target sites within the body.

Preclinical studies have also demonstrated that CBM-AMMP has low toxicity and good safety profiles in animal models. These findings are encouraging and support further investigation into its therapeutic potential. Clinical trials are currently underway to evaluate the safety and efficacy of CBM-AMMP in human subjects. Early results from these trials have been promising, with several formulations showing significant improvements in patient outcomes.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- (CAS No. 1874021-86-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, cancer, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key molecule in modern drug discovery efforts.